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Compound of Interest

Compound Name:
benzyl pyrrolidine-2-carboxylate

hydrochloride

Cat. No.: B6143277 Get Quote

An In-Depth Technical Guide to Benzyl (S)-pyrrolidine-2-carboxylate hydrochloride (CAS:

16652-71-4)

Section 1: Introduction and Strategic Importance
Benzyl (S)-pyrrolidine-2-carboxylate hydrochloride, identified by CAS number 16652-71-4, is a

pivotal chiral building block in modern medicinal chemistry and pharmaceutical development.[1]

[2][3][4] As a derivative of the naturally occurring amino acid L-proline, it provides a rigid,

stereochemically defined pyrrolidine scaffold that is integral to the design of a wide array of

biologically active molecules.[5] The five-membered, non-planar ring structure allows for a

three-dimensional exploration of chemical space that is often crucial for achieving high-affinity

and selective interactions with biological targets.[5]

Its most notable application is as a key raw material and pharmaceutical intermediate in the

synthesis of the angiotensin-converting enzyme (ACE) inhibitor, Lisinopril, a widely prescribed

medication for hypertension and heart failure.[6] Beyond this specific application, its utility

extends to solid-phase peptide synthesis (SPPS) and as a foundational fragment in the

development of novel chemical entities for various therapeutic areas.[6][7] This guide serves as

a comprehensive technical resource for researchers and drug development professionals,

detailing the compound's properties, synthesis, analytical validation, applications, and handling

protocols.
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Section 2: Physicochemical and Handling
Properties
A thorough understanding of the compound's physical and chemical characteristics is

fundamental for its effective use in a laboratory setting. These properties dictate storage

conditions, solvent selection, and analytical methodology.

Core Chemical and Physical Data
The key identifying and physical properties are summarized below.

Property Value Source(s)

CAS Number 16652-71-4 [1][2][6][8]

Molecular Formula C₁₂H₁₆ClNO₂ [1][2][6][9]

Molecular Weight 241.71 g/mol [1][2][6]

IUPAC Name
benzyl (2S)-pyrrolidine-2-

carboxylate;hydrochloride
[6]

Synonyms
Benzyl L-prolinate

hydrochloride, H-Pro-OBzl.HCl
[3][6]

Appearance White to off-white solid [9]

Purity (HPLC)
≥98.0%, with specific batches

reported at 99.34%
[2][9]

Optical Rotation -46.9° (c=1.00 g/100ml in H₂O) [9]

Solubility Profile
The solubility of Benzyl (S)-pyrrolidine-2-carboxylate hydrochloride is a critical parameter for

reaction setup, purification, and analytical sample preparation.

In Vitro Solubility: The compound is highly soluble in Dimethyl Sulfoxide (DMSO) at a

concentration of 100 mg/mL (413.72 mM).[1]
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Expert Insight: Achieving this concentration often requires ultrasonic agitation to overcome

the compound's crystalline lattice energy.[1] It is crucial to use freshly opened, anhydrous

DMSO, as the solvent's hygroscopic nature can significantly impact the solubility and

stability of the reagent.[1]

Stability and Storage
Proper storage is essential to maintain the integrity and purity of the compound. As a

hydrochloride salt, it is susceptible to moisture.

Solid Form:

Store at -20°C for long-term stability (up to 3 years).[2]

Store at 4°C for shorter-term use (up to 2 years).[2]

In Solution (Stock Solutions):

Store at -80°C for up to 6 months.[1][2][10]

Store at -20°C for up to 1 month.[1][2][10]

Causality: The decreased stability in solution is due to the increased molecular mobility,

allowing degradation pathways (e.g., ester hydrolysis) to occur more readily than in the

solid state. Repeated freeze-thaw cycles should be avoided by aliquoting stock solutions.

[10] All storage containers must be tightly sealed and protected from moisture.[1][9]

Section 3: General Synthesis Workflow
While multiple proprietary methods exist, a common and logical approach to synthesizing

Benzyl (S)-pyrrolidine-2-carboxylate hydrochloride involves the esterification of L-proline with

benzyl alcohol, followed by the formation of the hydrochloride salt. This process protects the

carboxylic acid as a benzyl ester, a common strategy in peptide synthesis where the protecting

group can be removed later via hydrogenolysis.

Generalized Synthetic Protocol
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The following protocol is a representative, non-optimized procedure illustrating the key

chemical transformations.

Reaction Setup: In a multi-necked flask under an inert atmosphere (e.g., nitrogen or argon),

suspend L-proline in a suitable solvent like toluene.

Acid Catalyst Addition: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic

acid, to facilitate the esterification.

Reagent Addition: Introduce benzyl alcohol to the suspension.

Azeotropic Distillation: Heat the reaction mixture to reflux using a Dean-Stark apparatus to

remove the water formed during the esterification, thereby driving the reaction to completion.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique, such as Thin Layer Chromatography (TLC) or HPLC, until the starting L-proline is

consumed.

Workup and Isolation: Cool the reaction mixture. The product, benzyl (S)-pyrrolidine-2-

carboxylate, can be isolated and purified using standard organic chemistry techniques like

extraction and column chromatography.

Salt Formation: Dissolve the purified free base in a suitable anhydrous solvent (e.g., diethyl

ether or ethyl acetate). Bubble dry hydrogen chloride gas through the solution, or add a

solution of HCl in an organic solvent, until precipitation of the hydrochloride salt is complete.

Final Product Isolation: Collect the resulting white solid by filtration, wash with the solvent to

remove any unreacted starting material, and dry under vacuum to yield Benzyl (S)-

pyrrolidine-2-carboxylate hydrochloride.

Synthesis Workflow Diagram
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Synthesis Workflow
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Analytical Characterization Workflow

Test Sample
(CAS 16652-71-4)

HPLC Analysis 1H NMR Spectroscopy Polarimetry

Purity Assay (>98%) Structural Confirmation Stereochemical Integrity
(S-enantiomer)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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